2-Bromo-6-ethylphenol

• IUPAC Name: 2-bromo-6-ethylphenol
• InChI: InChI=1S/C8H9BrO/c1-2-6-4-3-5-7(9)8(6)10/h3-5,10H,2H2,1H3
• InChI Key: KTIRRDOBTNZKNL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)Br)O
• Molecular Formula: C8H9BrO
• DSSTOX Substance ID: DTXSID80179581
• Molecular Weight: 201.06 g/mol
• CAS No.: 24885-48-1

Description

2-Bromo-6-ethylphenol is an organic compound with the molecular formula C8H9BrO It is a derivative of phenol, where the hydroxyl group is substituted with a bromine atom at the second position and an ethyl group at the sixth position on the benzene ring

Scientific Research Applications

2-Bromo-6-ethylphenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Safety and Hazards

Safety data sheets indicate that 2-Bromo-6-ethylphenol may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. It should be used only outdoors or in a well-ventilated area and kept away from heat, sparks, open flames, and hot surfaces.

Future Directions

While there is limited information available on the future directions of 2-Bromo-6-ethylphenol, research into its synthesis and reactions continues to be a topic of interest in the field of organic chemistry. Further studies could explore its potential applications in various fields such as pharmaceuticals, material science, and chemical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-Bromo-6-ethylphenol can be synthesized through several methods. One common method involves the bromination of 6-ethylphenol using bromine in the presence of a suitable solvent such as acetic acid. The reaction is typically carried out at room temperature, and the product is purified through recrystallization.

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow processes to ensure high yield and purity. The bromination reaction can be optimized by controlling the temperature, concentration of reactants, and reaction time. The use of catalysts and advanced purification techniques can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-6-ethylphenol undergoes various chemical reactions, including:

Electrophilic Substitution: The bromine atom and the hydroxyl group on the benzene ring make the compound susceptible to electrophilic substitution reactions. For example, it can react with nitric acid to form nitro derivatives.

Oxidation: The hydroxyl group can be oxidized to form quinones or other oxidized products.

Reduction: The bromine atom can be reduced to form the corresponding phenol derivative.

Common Reagents and Conditions:

Bromination: Bromine in acetic acid.

Nitration: Nitric acid in sulfuric acid.

Oxidation: Potassium permanganate or chromium trioxide.

Reduction: Sodium borohydride or lithium aluminum hydride.

Major Products:

Nitro Derivatives: Formed through nitration.

Quinones: Formed through oxidation.

Phenol Derivatives: Formed through reduction.

Mechanism of Action

The mechanism of action of 2-Bromo-6-ethylphenol involves its interaction with specific molecular targets and pathways. The bromine atom and the hydroxyl group play crucial roles in its reactivity and biological activity. The compound can interact with enzymes and proteins, leading to inhibition or activation of specific biochemical pathways. For example, it may inhibit the activity of certain enzymes involved in microbial growth, thereby exhibiting antimicrobial properties.

Comparison with Similar Compounds

2-Bromophenol: Similar structure but lacks the ethyl group.

6-Ethylphenol: Similar structure but lacks the bromine atom.

2,6-Dibromophenol: Contains two bromine atoms instead of one.

Uniqueness: 2-Bromo-6-ethylphenol is unique due to the presence of both the bromine atom and the ethyl group on the benzene ring. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications. The presence of the ethyl group can influence the reactivity and stability of the compound, while the bromine atom enhances its electrophilic nature.

Synthesis routes and methods

Procedure details

N-Bromosuccinimide (29.1 g, 163.7 mmol) was added as a suspension in CH2Cl2 (200 mL) over 2 h to a solution of 2-ethylphenol (20.0 gm, 163.7 mmol), diisopropylethylamine (2.3 mL, 16.4 mmol), and CH2Cl2 (300 mL). The resulting solution was maintained at room temperature for 2 h. One normal HCl (100 mL) was added and the mixture was stirred vigorously for 0.5 h. The layers were separated, and the organic phase was washed with 1 N HCl (2×100 mL). The combined aqueous layers were extracted with CH2Cl2 (1×100 mL), dried (Na2SO4), filtered, and concentrated. The residue was purified by silica gel chromatography (SiO2, gradient elution 5 to 10% CH2Cl2/hexanes) to yield 26.5 g (80%) of 2-bromo-6-ethylphenol 1 as a yellow oil.